Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate
CAS No.: 106664-96-4
Cat. No.: VC21280032
Molecular Formula: C17H22N2O8
Molecular Weight: 382.4 g/mol
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Specification
| CAS No. | 106664-96-4 |
|---|---|
| Molecular Formula | C17H22N2O8 |
| Molecular Weight | 382.4 g/mol |
| IUPAC Name | bis(2,5-dioxopyrrolidin-1-yl) nonanedioate |
| Standard InChI | InChI=1S/C17H22N2O8/c20-12-8-9-13(21)18(12)26-16(24)6-4-2-1-3-5-7-17(25)27-19-14(22)10-11-15(19)23/h1-11H2 |
| Standard InChI Key | NCLAPBZZSACEQS-UHFFFAOYSA-N |
| SMILES | C1CC(=O)N(C1=O)OC(=O)CCCCCCCC(=O)ON2C(=O)CCC2=O |
| Canonical SMILES | C1CC(=O)N(C1=O)OC(=O)CCCCCCCC(=O)ON2C(=O)CCC2=O |
Introduction
Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate is a chemical compound that belongs to the class of organic compounds known as pyrrolidinediones. It is specifically a derivative of succinimide, where two succinimide moieties are linked by a nonanedioate bridge. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential reactivity.
Synthesis and Applications
The synthesis of Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate typically involves the reaction of succinimide derivatives with nonanedioic acid or its derivatives. This process can be facilitated by coupling agents such as N,N'-disuccinimidyl carbonate, which is commonly used in peptide synthesis and other organic reactions .
Applications
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Pharmaceutical Intermediates: Compounds like Bis(2,5-dioxopyrrolidin-1-YL) nonanedioate can serve as intermediates in the synthesis of pharmaceuticals, particularly those involving peptide or protein modifications.
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Chemical Reagents: They can also be used as reagents in organic synthesis, providing a means to introduce succinimide functionalities into molecules.
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